Cas no 2137558-57-5 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline
• CAS No: 2137558-57-5
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 6411780
• PubChem ID: 165472756
• Update Time: 2025-06-07

3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline
• EN300-1115523
• 2137558-57-5

• Inchi： 1S/C11H13N3O2S/c1-8-3-9(12)5-10(4-8)14-7-11(6-13-14)17(2,15)16/h3-7H,12H2,1-2H3
• InChI Key： CSSDECAKMWGKHL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=C(C=C(C)C=1)N)(=O)=O

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline

3-(4-Methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline: A Comprehensive Overview

3-(4-Methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline (CAS No. 2137558-57-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular structure of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline is composed of an aniline core substituted with a 4-methanesulfonyl-1H-pyrazol-1-yl group and a methyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that the pyrazole moiety plays a crucial role in modulating these biological activities, making it a promising lead for further drug discovery efforts.

In addition to its pharmacological potential, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline has been explored as a key intermediate in the synthesis of advanced materials. A research team from the University of California, Berkeley, demonstrated that this compound can be used to synthesize conjugated polymers with enhanced electronic properties. These polymers have potential applications in organic electronics and photovoltaic devices, underscoring the compound's versatility beyond medicinal chemistry.

The synthetic accessibility of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 5-methylaniline with 4-methanesulfonylpyrazole under mild conditions, yielding high purity and yield. This synthetic approach not only simplifies the production process but also reduces environmental impact by minimizing waste generation.

The physicochemical properties of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline have been extensively characterized. It is a white crystalline solid with a melting point ranging from 98 to 100°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and technicians.

The future prospects for 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline are promising. Ongoing research aims to further elucidate its biological activities and optimize its use in drug development. Additionally, efforts are being made to explore its potential in other areas such as materials science and environmental applications.

In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline (CAS No. 2137558-57-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and versatile properties make it an important molecule for both academic research and industrial applications. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further solidifying its importance in the field of chemistry.